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Compound Profile & Handling

This section provides the core technical data for researchers working with Indirubin-5-sulfonate.

Property Description

Chemical Name Indirubin-5-sulfonate [1] [2]

CAS Number 244021-67-8 [1] [2]

Molecular Formula C₁₆H₁₀N₂O₅S [1] [2]

Molecular Weight 342.33 g/mol [1] [2]

Primary Mechanism of
Action

Cyclin-dependent kinase (CDK) inhibitor; also inhibits GSK-3β [1]

Recommended
Storage

Room temperature in continental US; may vary elsewhere. Store under
recommended conditions in the Certificate of Analysis [1].

Handling Notes For research use only. Not for human use. This product is a controlled
substance and not for sale in all territories [1].
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Biological Activity & Targets

Indirubin-5-sulfonate is a potent multi-kinase inhibitor. The table below summarizes its half-maximal

inhibitory concentration (IC₅₀) values for various kinase targets, which is crucial for designing cellular

assays [1].

Target Kinase IC₅₀ Value

CDK2/Cyclin A 35 nM [1]

CDK1/Cyclin B 55 nM [1]

CDK5/p35 65 nM [1]

CDK2/Cyclin E 150 nM [1]

CDK4/Cyclin D1 300 nM [1]

GSK-3β Shows inhibitory activity (specific IC₅₀ not listed for sulfonated form) [1]

Frequently Asked Questions

Q1: What is the main advantage of using Indirubin-5-sulfonate over the parent compound, Indirubin?

The primary advantage is improved solubility. Sulfonation is a common chemical strategy to enhance the

solubility of indirubin derivatives in aqueous systems, which is beneficial for biological testing and

formulation [3]. In terms of potency, Indirubin-5-sulfonate is a much stronger CDK inhibitor (IC₅₀ values

in the nanomolar range) [1] compared to unmodified Indirubin (IC₅₀ values in the micromolar range) [4].

Q2: Are there any known signaling pathways affected by indirubin compounds that I should consider

in my experimental design? Yes, indirubin derivatives are known to modulate several key signaling

pathways. While most detailed studies are on indirubin itself, the core skeleton is shared. The following

diagram maps out the primary documented pathways.
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The pathways can be summarized as follows [5] [6] [7]:

Kinase Inhibition: Directly inhibits CDKs and GSK-3β, affecting cell cycle progression and

metabolism [1] [6].
Xenobiotic Receptor Activation: Acts as a ligand for the Aryl Hydrocarbon Receptor (AHR) and

Pregnane X Receptor (PXR), leading to the upregulation of genes like CYP1A1 and UGT1A1 [7].
Immune Modulation: In immune cells, it can modulate the PD1/PTEN/AKT signaling axis, impacting

T-cell homeostasis [5].
Cell Migration: The indirubin-PXR axis has been shown to activate the JNK pathway, accelerating

cell migration in keratinocytes [7].

Troubleshooting & Stability Guidance

While direct data is unavailable, you can establish a stability profile for your specific conditions with these

steps:
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Determine Optimal pH: One study on electrochemical behavior suggests that an alkaline pH has a
negative effect on the stability of both solid indirubin and its sulfonated form, while acidic
conditions are more favorable [3]. Start your stability tests in buffers with a pH below 7.0.

Create a Stability Profile: Prepare your stock solution in a recommended solvent (like DMSO) and
then dilute it into the buffer solutions you plan to use for your experiments.

Monitor Stability Over Time: Use analytical methods like High-Performance Liquid
Chromatography (HPLC) to monitor the concentration of Indirubin-5-sulfonate in your buffer

solutions over time (e.g., 0, 1, 2, 4, 8, 24 hours). A decrease in the parent compound peak indicates
degradation.

Protect from Light: As indirubin itself is known to be affected by light [3], it is prudent to store all
solutions containing Indirubin-5-sulfonate in the dark and perform experiments under low-light

conditions where possible.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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